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Compound of Interest

Compound Name: Galosemide

CAS No.: 52157-91-2

Cat. No.: B1216223

Get Quote

Executive Directive: The "Zero-Emission" Standard
As a Senior Application Scientist, my directive for handling Galosemide—a potent pyridine-

sulfonylurea loop diuretic—is strictly containment and incineration. While Galosemide is not

currently a P-listed or U-listed waste under the Resource Conservation and Recovery Act

(RCRA), its chemical structure (sulfonamide derivative) and pharmacological potency

necessitate that it be managed as Non-Hazardous Pharmaceutical Waste (NHPW) at a

minimum, with a strong recommendation to upgrade to RCRA-Hazardous protocols if used in

high concentrations.[1][2]

Critical Prohibition: Under no circumstances shall Galosemide or its stock solutions be

discharged into sanitary sewers.[2] The EPA’s "Sewer Ban" (40 CFR § 266.505) effectively

prohibits the sewering of all hazardous pharmaceutical waste, and best practice extends this to

all bioactive research compounds to prevent aquatic toxicity.

Chemical Profile & Hazard Identification
Effective disposal begins with accurate identification.[2] Galosemide is structurally related to

torsemide and furosemide. Its disposal protocols are dictated by its stability and potential
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environmental impact.[3]

Parameter Technical Detail

Chemical Name Galosemide (Gallosemide)

CAS Registry Number 52157-91-2

Molecular Formula C₁₅H₁₄F₃N₃O₃S

Chemical Class
Sulfonamide Loop Diuretic; Pyridine-sulfonyl

urea

Primary Hazard

Target Organ Toxicity (Kidney/Renal system);

Potential Respiratory/Skin Sensitizer

(Sulfonamide moiety).[1][3]

Environmental Risk
High potential for aquatic toxicity (characteristic

of loop diuretics).[1][2][4]

RCRA Status

Not Listed (Manage as Non-RCRA Regulated

Pharmaceutical Waste unless mixed with listed

solvents).[1][2]

Waste Segregation & Classification Logic
Proper disposal relies on segregating waste at the point of generation. Use the following

decision logic to categorize your Galosemide waste streams.
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Figure 1: Decision matrix for segregating Galosemide waste streams based on physical state

and solvent content.[1][2]

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Compound & Powder Spills)
Objective: Complete thermal destruction to prevent leaching into soil or groundwater.[2]

Containment: Collect pure Galosemide powder in a sealable, chemically compatible

container (e.g., HDPE wide-mouth jar).

Labeling: Affix a "Non-Hazardous Pharmaceutical Waste" label. Clearly write: "Contains

Galosemide (CAS 52157-91-2) - Do Not Recycle."[1][2]
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Disposal Path: Place the container into the facility's designated Pharmaceutical Waste Bin

(typically Blue or White, distinct from Red Biohazard bins).

Final Fate: High-temperature incineration at a permitted waste-to-energy facility or

hazardous waste combustor.[1][2]

Protocol B: Liquid Waste (Stock Solutions & HPLC Effluent)
Objective: Prevent aquatic contamination.

Aqueous Solutions: Do NOT pour down the drain. Collect in a "Chemical Waste" carboy.

Label as "Aqueous Waste with Trace Galosemide."[2]

Solvent-Based Solutions (e.g., DMSO, Methanol):

If the solvent is flammable (Flash point < 140°F) or listed (F-listed), the entire mixture

becomes RCRA Hazardous Waste.[1][2]

Collect in a solvent safety can or glass carboy with secondary containment.

Label with the specific solvent names and "Trace Galosemide."

Disposal Path: Hazardous Waste Incineration.

Protocol C: Contaminated Debris & Sharps
Soft Debris (Gloves, Wipes): Bag in clear or yellow hazardous waste bags (depending on

facility color codes for chemical debris) and dispose of via the solid pharmaceutical waste

stream.[1]

Sharps/Glass:

Intact Vials: If empty (less than 3% remaining), these can often be treated as glass waste

unless the facility enforces a "zero-empty" rule for active drugs.[1][2] Best Practice:

Dispose of all Galosemide vials (empty or full) in a Pharmaceutical Sharps Container.

Needles: Immediately place in a rigid, puncture-resistant sharps container labeled for

pharmaceutical use.
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Emergency Spill Response (Galosemide Specific)
In the event of a powder spill, inhalation of the dust is the primary risk due to the sulfonamide

structure (sensitization).

Step-by-Step Response:

Isolate: Evacuate the immediate area (10 ft radius). Mark the zone.

PPE Up: Don Nitrile gloves (double gloving recommended), Safety Goggles, and an N95

Respirator (or P100 if powder is fine/aerosolized).[2]

Contain: Cover the spill with a damp absorbent pad (to prevent dust generation) or use a

HEPA-filtered vacuum dedicated to chemical cleanup.[1][2]

Clean: Wipe the surface 3x with a soap/water solution, followed by a methanol wipe to

solubilize residual organic compound.

Dispose: All cleanup materials (pads, gloves, wipes) must be bagged and treated as Solid

Pharmaceutical Waste (Protocol A).

Regulatory Compliance & Documentation
To ensure your laboratory remains audit-ready, adhere to the following regulatory frameworks:

EPA 40 CFR Part 266 Subpart P: Even if your facility is not a healthcare provider, adopting

"Subpart P" standards for pharmaceutical waste is the industry "Gold Standard" for research

labs. It prohibits sewering and mandates incineration.

Safety Data Sheet (SDS) Access: You must maintain an SDS for Galosemide.[1][2] If a

vendor-specific SDS is unavailable, use a surrogate SDS for Torsemide or Furosemide as a

baseline for toxicological data, noting the CAS 52157-91-2 difference in your chemical

inventory.

Manifesting: Ensure all waste manifests (Uniform Hazardous Waste Manifest) specifically list

"Pharmaceutical Waste - Non-RCRA" or "Waste Toxic Liquids" depending on the solvent

mixture.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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